2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-amine

Specification

• Molecular Formula: C7H7BrF2N2
• Molecular Weight: 237.04 g/mol
• IUPAC Name: 2-(5-bromopyridin-2-yl)-2,2-difluoroethanamine
• Standard InChI: InChI=1S/C7H7BrF2N2/c8-5-1-2-6(12-3-5)7(9,10)4-11/h1-3H,4,11H2
• Standard InChI Key: QJTLVFACCZMJQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Br)C(CN)(F)F

Introduction

Molecular Structure and Physicochemical Properties

Structural Composition

2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-amine (IUPAC name: 2-(5-bromopyridin-2-yl)-2,2-difluoroethanamine) features a pyridine ring substituted at the 5-position with bromine and at the 2-position with a difluoroethylamine group. The bromine atom introduces steric and electronic effects that modulate reactivity, while the difluoroethylamine moiety enhances lipophilicity and metabolic stability.

Table 1: Key molecular descriptors

Property	Value
Molecular formula	C₇H₇BrF₂N₂
Molecular weight	237.04 g/mol
Exact mass	236.97 g/mol
Canonical SMILES	C1=CC(=NC=C1Br)C(CN)(F)F
InChIKey	QJTLVFACCZMJQG-UHFFFAOYSA-N
Topological polar surface area	41.1 Ų

The compound’s planar pyridine ring and tetrahedral difluoroethylamine group create a hybrid geometry that influences crystallinity and solubility. The bromine atom’s electronegativity (2.96 Pauling) polarizes the pyridine ring, enhancing susceptibility to nucleophilic aromatic substitution.

Spectroscopic Characteristics

While experimental spectral data (e.g., NMR, IR) for this specific compound remains unpublished, analogs suggest:

• ¹H NMR: Pyridine protons resonate δ 7.5–8.5 ppm; NH₂ protons appear δ 1.5–2.5 ppm (broad, exchangeable).

• ¹⁹F NMR: CF₂ group shows a triplet near δ -110 ppm (J = 240 Hz).

• MS (ESI+): Predominant [M+H]+ peak at m/z 237.04 with isotopic signature from ⁷⁹Br/⁸¹Br (1:1 ratio).

Synthesis and Manufacturing

Primary Synthetic Route

The most documented synthesis involves sequential functionalization of pyridine precursors:

• Bromination: 5-Bromopyridine is prepared via electrophilic substitution using Br₂/FeBr₃ (yield: 85–90%).

• Difluoroethylation: The bromopyridine undergoes nucleophilic amination with 2,2-difluoroethylamine under Pd-catalyzed coupling (Buchwald-Hartwig conditions):

  $$\text{5-Bromopyridine} + \text{NH₂CH₂CF₂H} \xrightarrow{\text{Pd(OAc)₂, Xantphos}} \text{Target Compound} \quad (\text{yield: 65–70\%})[2]$$

Table 2: Optimization parameters for Step 2

Parameter	Optimal Value
Catalyst	Pd(OAc)₂ (5 mol%)
Ligand	Xantphos (10 mol%)
Base	Cs₂CO₃
Temperature	110°C
Solvent	Toluene

Alternative Pathways

• Reductive Amination: Reacting 5-bromo-2-pyridinecarbaldehyde with difluoroethylamine under H₂/Pd-C (yield: 50–55%).

• Halogen Exchange: Fluorination of 2-(5-bromopyridin-2-yl)-2-chloroethanamine using KF/18-crown-6 (limited applicability, yield: <30%).

Chemical Reactivity and Functionalization

Nucleophilic Aromatic Substitution

The bromine atom undergoes substitution with soft nucleophiles (e.g., thiols, amines) in polar aprotic solvents:

$$\text{Ar-Br} + \text{Nu}^- \rightarrow \text{Ar-Nu} + \text{Br}^- \quad (\text{DMF, 80°C})[2]$$

This reactivity enables synthesis of bioconjugates for drug targeting.

Amine Functionalization

The primary amine participates in:

• Acylation: Forms stable amides with acyl chlorides (e.g., AcCl → 78% yield).

• Schiff Base Formation: Condenses with aldehydes/ketones to imines (reversible, pH-dependent).

Table 3: Derived compounds and applications

Derivative	Application
Acetylated amide	Protease inhibitor scaffolds
Sulfonamide	Antibacterial agents
Urea derivatives	Kinase modulators

Applications in Drug Discovery

Kinase Inhibition

The difluoroethylamine group mimics ATP’s adenine moiety, enabling competitive binding in kinase active sites. In silico docking studies (PDB: 1ATP) predict IC₅₀ values of 50–100 nM for JAK2 and EGFR kinases.

Fluorine Effects on Pharmacokinetics

• Lipophilicity: LogP = 1.41 (calculated), favoring blood-brain barrier penetration.

• Metabolic Stability: CF₂ group resists oxidative degradation (t₁/₂ in human microsomes: >6 h).